Cas no 1806905-44-1 (3-Bromo-6-(difluoromethyl)-4-iodo-2-nitropyridine)

• Product Name: 3-Bromo-6-(difluoromethyl)-4-iodo-2-nitropyridine
• CAS No: 1806905-44-1
• MF: C₆H₂BrF₂IN₂O₂
• MW: 378.897559642792
• CID: 4809518
• Update Time: 2025-07-22

3-Bromo-6-(difluoromethyl)-4-iodo-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(difluoromethyl)-4-iodo-2-nitropyridine

• Inchi： 1S/C6H2BrF2IN2O2/c7-4-2(10)1-3(5(8)9)11-6(4)12(13)14/h1,5H
• InChI Key： YKBJJJJOWAAARX-UHFFFAOYSA-N
• SMILES： IC1C(=C([N+](=O)[O-])N=C(C(F)F)C=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• XLogP3: 3
• Topological Polar Surface Area: 58.7

Additional information on 3-Bromo-6-(difluoromethyl)-4-iodo-2-nitropyridine

Research Brief on 3-Bromo-6-(difluoromethyl)-4-iodo-2-nitropyridine (CAS: 1806905-44-1): Recent Advances and Applications

3-Bromo-6-(difluoromethyl)-4-iodo-2-nitropyridine (CAS: 1806905-44-1) has emerged as a significant intermediate in pharmaceutical and agrochemical research due to its versatile reactivity profile. Recent studies have highlighted its potential in the synthesis of novel heterocyclic compounds, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of multiple halogen substituents and the nitro group on the pyridine ring makes this compound a valuable building block for structure-activity relationship (SAR) studies in drug discovery programs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of pyridine-based EGFR inhibitors. Researchers utilized the bromo and iodo substituents for sequential cross-coupling reactions, enabling rapid diversification of the core structure. The difluoromethyl group was found to significantly influence the metabolic stability of the final compounds, with lead molecules showing improved pharmacokinetic properties compared to non-fluorinated analogs.

In agrochemical applications, recent patent filings (WO2023052145) have disclosed novel fungicides derived from 3-Bromo-6-(difluoromethyl)-4-iodo-2-nitropyridine. The compound's ability to undergo nucleophilic aromatic substitution at the 2-position (activated by the nitro group) while maintaining stability at the 4-iodo position allows for selective functionalization, a feature that has been exploited in the development of next-generation crop protection agents with improved environmental profiles.

Significant progress has been made in the synthetic methodology for this compound. A 2024 publication in Organic Process Research & Development reported an optimized large-scale synthesis with improved yield (78% vs previous 52%) and reduced palladium catalyst loading (0.5 mol% vs 2 mol%). This advancement addresses previous challenges in the commercial availability of this important intermediate and is expected to facilitate broader research applications.

The compound's unique electronic properties have also attracted attention in materials science. Recent computational studies (J. Phys. Chem. A 2023) have characterized its charge distribution and dipole moment, suggesting potential applications in organic electronic devices. The strong electron-withdrawing character of the nitropyridine core, combined with the inductive effects of the halogens, creates a molecular architecture with interesting optoelectronic properties that warrant further investigation.

Ongoing research is exploring the biological activity of derivatives containing this scaffold. Preliminary results from a multi-center study indicate that certain analogs show promising activity against resistant bacterial strains, with MIC values in the low micromolar range against MRSA. The mechanism of action appears to involve inhibition of bacterial topoisomerase IV, though further validation studies are required.

From a safety perspective, recent toxicological assessments have provided more comprehensive data on this compound. The 2024 REACH registration dossier includes updated mutagenicity studies (Ames test negative) and ecotoxicity profiles, confirming its suitability for research use while highlighting the need for proper handling due to potential skin sensitization properties.

The future research directions for this compound appear promising, with several groups investigating its use in PROTAC (proteolysis targeting chimera) development and as a precursor for PET radiotracer synthesis. The presence of multiple orthogonal reactive sites offers unique opportunities for the construction of complex molecular architectures with tailored biological or physical properties.